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Compound of Interest

Compound Name: 2,5-Dimethyl-2,4-hexadiene

Cat. No.: B125384

An In-depth Technical Guide to 2,5-Dimethyl-2,4-hexadiene

Abstract

2,5-Dimethyl-2,4-hexadiene (CAS No. 764-13-6) is a conjugated diene with significant
applications in organic synthesis.[1] Its unique structure, featuring a six-carbon chain with two
methyl groups and conjugated double bonds, makes it a versatile intermediate for producing
complex molecules, including pyrethroid insecticides.[1][2] This document provides a
comprehensive overview of its physical and chemical properties, detailed experimental
protocols for its synthesis, and a summary of its reactivity and applications. It is intended for
researchers, scientists, and professionals in drug development and chemical manufacturing.

Physicochemical Properties

2,5-Dimethyl-2,4-hexadiene is a colorless to light yellow liquid at room temperature.[3][4] It is
stable under normal storage and handling conditions.[3][4]
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Property Value Reference

CAS Number 764-13-6 [51[6]

Molecular Formula CsHaia [31[5][6]

] 110.197 g/mol (also cited as

Molecular Weight 315171181
110.20 g/mol)

IUPAC Name 2,5-dimethylhexa-2,4-diene 9]
Biisobutenyl, Biisocrotyl,

Synonyms . [4][8]1[10][11]
Diisocrotyl
DZPCYXCBXGQBRN-

InChl Key [5]
UHFFFAOYSA-N

SMILES String C\C(C)=C/C=C(\C)C [5]

Appearance Clear, colorless liquid [3114][12]

hvsical and TI lvnami :

Property Value Reference

Boiling Point 1?2-134 °C at 760 mmHg (also BIE16]
cited as 134.5 °C)

Melting Point 11-14 °C (also cited as 12 °C) [5][13]

Density 0.773 g/mL at 25 °C [31[13]

Refractive Index (n20/D) 1.476 - 1.480 [71[12][13]

Vapor Density 3.8 (vs air) [5]

Vapor Pressure 9.9-10 mmHg at 25 °C [41151[12]

Flash Point 29 °C (84.2 °F) - closed cup [31[5]

Autoignition Temperature 293 °C (559.4 °F) [14]

LogP (o/w) 3.50-4.01 [5][12][13]
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Solubility

Solvent Solubility Reference
Water Insoluble (32 mg/L at 25 °C) [41161[12]
Alcohol Soluble [12]
Benzene Soluble [6]
Chloroform Soluble [6]

Diethyl Ether Soluble [6]

Ethanol Soluble [6]

Spectroscopic Data

Spectroscopic data for 2,5-Dimethyl-2,4-hexadiene is available across various databases.
This includes *H NMR, 3C NMR, Infrared (IR), Mass Spectrometry (MS), and UV/Visible
spectra, which are essential for structural confirmation and purity analysis.[10][15][16][17]

Chemical Properties and Reactivity

The conjugated diene system is the key to the reactivity of 2,5-Dimethyl-2,4-hexadiene,
making it susceptible to a variety of chemical transformations.[1] It is an electron-rich alkene
that readily participates in several types of reactions.[18][19]

» Electrophilic and Conjugated Additions: Like other alkenes, it undergoes addition reactions.
The conjugated system allows for 1,2- and 1,4-addition products.[1]

o Cycloaddition Reactions: It is a reactive diene in Diels-Alder reactions, a powerful tool for
forming six-membered rings in organic synthesis.[18]

e Photochemical Reactions: The compound is an effective singlet oxygen acceptor, a property
utilized in specific photochemical applications.[1][18][19] It has also been shown to induce
the photodechlorination of 9,10-dichloroanthracene.

o Asymmetric Cyclopropanation: It can be a substrate in asymmetric cyclopropanation
reactions, for example, with tert-butyl diazoacetate catalyzed by copper-bisoxazoline
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complexes.[19]

» Addition of Thiols: Aromatic and aliphatic thiols can add across the double bonds of 2,5-
Dimethyl-2,4-hexadiene.[19]
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Key Reaction Pathways of 2,5-Dimethyl-2,4-hexadiene

l 2,5-Dimethyl-2,4-hexadiene

Photochemical
Reaction (+ 102)

Electrophilic Diels-Alder
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Workflow for Synthesis via Prins Condensation

Charge Autoclave:

- Iso-butyl aldehyde (5 ml)
- tert-Butyl alcohol (20 ml)
- HZSM-5 Catalyst (3 g)
- 1,4-Dioxane (25 ml)

Seal Autoclave &
Heat to 160 °C

Maintain Reaction
for 8 hours

Cool to
Room Temperature

Collect Liquid
Product Mixture

Analyze by Gas
Chromatography (GC)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b125384#physical-and-chemical-properties-of-2-5-
dimethyl-2-4-hexadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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